Cas no 16968-98-2 (Bisnorbiotin)
Bisnorbiotin structure
Product Name:Bisnorbiotin
CAS No:16968-98-2
MF:C8H12N2O3S
MW:216.257480621338
CID:188280
PubChem ID:86492
Update Time:2025-04-19
Bisnorbiotin Chemical and Physical Properties
Names and Identifiers
-
- 1H-Thieno[3,4-d]imidazole-4-propanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)-
- 3-[(1S,2S,5R)-7-oxo-3-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]propanoic acid
- 3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propanoic acid
- 3-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-propionic acid
- 3-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]propanoic acid
- Biotin-Vitamer
- Bisnorbitin
- d-Allobisnorbiotin
- dinorbiotin
- hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-propionic acid
- Bisnorbiotin
- (3aS,6aβ)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4α-propanoic acid
- (3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-propanoic acid
- 3-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]propanoic acid
- DTXSID301317948
- [3aS-(3aa,4b,6aa)]-hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-propanoic acid
- 1H-Thieno(3,4-d)imidazole-4-propanoic acid, hexahydro-2-oxo-, (3aS-(3aalpha,4beta,6aalpha))-
- CHEBI:89481
- SCHEMBL10047679
- 16968-98-2
- [3aS-(3aa,4b,6aa)]-hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-propanoate
- NS00124617
- Q27161674
- C20384
- (3AS-(3aa,4b,6aa))-hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-propanoate
- 1H-Thieno[3,4-d]imidazole-4-propanoic acid, hexahydro-2-oxo-, [3aS-(3a.alpha.,4.beta.,6a.alpha.)]-
- 3-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)propanoic acid, [3aS-(3a.alpha.,4.beta.,6a.alpha.)]-
- 1H-Thieno[3,4-d]imidazole-4-propanoic acid, hexahydro-2-oxo-, (3aS,4S,6aR)-
- 1H-Thieno(3,4-d)imidazole-4-propionic acid, hexahydro-2-oxo-
- 3-(2-Oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)propanoic acid, (3aS-(3aalpha,4beta,6aalpha))-
- 1H-Thieno(3,4-d)imidazole-4-propanoic acid, hexahydro-2-oxo-, (3aS,4S,6aR)-
- Hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-propionic acid
- 1H-Thieno[3,4-d]imidazole-4-propionic acid, hexahydro-2-oxo-
- (3AS-(3aa,4b,6aa))-hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-propanoic acid
- 3-((3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno(3,4-d)imidazolidin-4-yl)propanoic acid
- DB-228489
-
- Inchi: 1S/C8H12N2O3S/c11-6(12)2-1-5-7-4(3-14-5)9-8(13)10-7/h4-5,7H,1-3H2,(H,11,12)(H2,9,10,13)/t4-,5-,7-/m0/s1
- InChI Key: QDFGCLSCEPNVQP-VPLCAKHXSA-N
- SMILES: S1C[C@H]2[C@@H]([C@@H]1CCC(=O)O)NC(N2)=O
Computed Properties
- Exact Mass: 216.05700
- Monoisotopic Mass: 216.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.354
- Boiling Point: 591.7°Cat760mmHg
- Flash Point: 311.7°C
- Refractive Index: 1.559
- PSA: 107.22000
- LogP: -0.01460
Bisnorbiotin Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Bisnorbiotin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B508800-5mg |
Bisnorbiotin |
16968-98-2 | 5mg |
$ 9225.00 | 2023-04-18 | ||
| TRC | B508800-10mg |
Bisnorbiotin |
16968-98-2 | 10mg |
$ 13593.00 | 2023-04-18 | ||
| TRC | B508800-25mg |
Bisnorbiotin |
16968-98-2 | 25mg |
$ 23000.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503703-5mg |
Bisnorbiotin, |
16968-98-2 | 5mg |
¥101534.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503703A-10mg |
Bisnorbiotin, |
16968-98-2 | 10mg |
¥135378.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503703-5 mg |
Bisnorbiotin, |
16968-98-2 | 5mg |
¥101,534.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503703A-10 mg |
Bisnorbiotin, |
16968-98-2 | 10mg |
¥135,378.00 | 2023-07-11 |
Bisnorbiotin Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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